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Compound of Interest |

Compound Name: 2-Chloro-5-aminophenol
CAS No.: 6358-06-1
Cat. No.: B042359
- 7

Executive Summary & Immediate Directives

Do not dispose of 2-Chloro-5-aminophenol down the drain or in general trash.[1]

This compound is a halogenated aromatic amine/phenol.[1] Its disposal is strictly regulated due
to the presence of the chlorine atom (risk of dioxin formation during improper combustion) and
the amino group (aquatic toxicity).[1]

o Primary Disposal Path: High-Temperature Incineration (via approved hazardous waste
contractor).[1]

o Waste Stream:Halogenated Organic - Solid (if powder) or Halogenated Solvent (if dissolved).

[1]

« Critical Incompatibility: Isolate strictly from oxidizing agents (e.g., nitric acid, perchlorates)
and acid chlorides.

Chemical Profile & Physicochemical Hazards[1][2]

To manage this waste effectively, one must understand the molecule's dual functionality.[1] It
contains both an electron-rich amino group and a phenolic hydroxyl group, making it
susceptible to oxidation and pH-dependent solubility.[1]
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Property Data Operational Implication

Also known as 5-Amino-2-

Chemical Name 2-Chloro-5-aminophenol
chlorophenol.[1][2][3][4][5]
Use this for waste manifest
CAS Number 6358-06-1 o
verification.[1]
) ] ] Dust generation risk during
Physical State Solid (Crystalline powder)
transfer.[1]
Chlorine content mandates
Molecular Formula CeHsCINO o
"Halogenated" classification.[1]
Soluble in both strong acid and
Acidity/Basicity Amphoteric (pKa ~8.[1]55) strong base; complicates
agueous waste treatment.[1]
H302 (Harmful if swallowed), PPE (Nitrile gloves, safety
Hazards (GHS) H315 (Skin Irrit.), H319 (Eye glasses, N95/P100 mask) is
Irrit.)[1] mandatory.

Waste Stream Segregation Logic

The most common compliance failure with this compound is misclassifying it as "Non-
Halogenated" waste.[1]

The Causality of Segregation[1]

o Halogen Requirement: Because the molecule contains Chlorine (Cl), it must be incinerated
at temperatures exceeding 1,100°C with specific flue gas scrubbing to prevent the formation
of polychlorinated dibenzodioxins (PCDDs).[1] Mixing this with non-halogenated waste
(which is often used as fuel blending) can contaminate the entire fuel batch, leading to
regulatory fines and environmental release.[1]

» Oxidation Risk: The amino-phenol structure is easily oxidized to quinone-imines.[1] Mixing
this waste with oxidizing acids (like Nitric Acid waste) can lead to rapid exothermic reactions
and potential drum pressurization/explosion.[1]
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Segregation Decision Tree

The following logic gate ensures the compound enters the correct waste drum.

Waste: 2-Chloro-5-aminophenol

Is the waste Solid or Liquid?
Solid Liquid

Solid (Powder/Crystals) Liquid (Solution)

/ \

DESTINATION:
Solid Toxic Waste

Is the solvent Halogenated?
(e.g., DCM, Chloroform)

/

Yes No (e.g., Methanol, DMSO)

(Label: Toxic Solid, Organic, N.O.S.)

Contaminates Stream

DESTINATION: DEETINATTON

Halogenated Solvent Waste

AR SR (Must default to Halogenated due to solute)

Click to download full resolution via product page

Figure 1: Decision logic for segregating 2-Chloro-5-aminophenol waste. Note that even if
dissolved in non-halogenated solvents (like Methanol), the presence of the solute renders the

entire mixture "Halogenated" for disposal purposes.

Detailed Disposal Protocol
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A. Solid Waste (Pure Compound or Contaminated
Solids)[1]

o Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1] Avoid metal
containers as the phenol group can react with certain metals over time.[1]

e Labeling:
o Proper Shipping Name: Toxic solid, organic, n.o.s. (2-Chloro-5-aminophenol).[1]

o UN Number:UN 2811 (Standard classification for this toxic solid unless vendor SDS

specifies otherwise).[1]
o Hazard Class: 6.1.
o Packing Group: III.
e Procedure:
o Place the solid directly into the container.[1]
o Do not mix with silica gel waste unless the silica is also contaminated with halogens.[1]

o Seal tightly.[1][6][7][8] Wipe the exterior with a damp paper towel (dispose of towel in the
same bin).[1]

B. Liquid Waste (Reaction Mixtures/Mother Liquor)[1]

o Container: HDPE or Glass safety-coated bottle (Amber glass preferred to prevent photo-
oxidation).

o Compatibility Check: Ensure the solution pH is between 4 and 10.

o Why? Extremely acidic solutions (< pH 2) containing this amine can precipitate salts or
react violently if accidentally mixed with bleach/cyanide streams downstream.[1]

e Labeling: Mark clearly as "HALOGENATED SOLVENT WASTE".
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o List "2-Chloro-5-aminophenol” as a constituent.[1][2][3][4][5][6][9][10][11]

o List the primary solvent (e.g., "Dichloromethane 95%, 2-Chloro-5-aminophenol 5%").[1]

Spill Contingency & Emergency Response

In the event of a powder spill, the primary risk is inhalation of dust and environmental
contamination.[1]

Spill Response Workflow

3. Wet Down .
1. Assess Volume 2. Don PPE . 4. Scoop/Wipe > 5. Double Bag 6. Soap/Water Wash
(< 50g vs > 50g) (Nitrile, Goggles, N95) (Covert:/gfr\ev\::;tlnsﬁsetr)towels (Do not dry sweep) (Label as Haz Waste) (Surface Decon)

Click to download full resolution via product page

Figure 2: Immediate response workflow for solid spills.[1] The "Wet Down" step is critical to
prevent aerosolizing the toxic powder.[1]

Decontamination Solution: For final surface cleaning, use a dilute surfactant (soapy water).[1]
Avoid using bleach (Sodium Hypochlorite) immediately, as it can react with the amine group to
form chloramines (toxic gas) or complex oxidation products.[1]

References

» National Center for Biotechnology Information (2026).PubChem Compound Summary for
CID 80676, 5-Amino-2-chlorophenol. Retrieved from [Link][1]

o United States Environmental Protection Agency (EPA).Resource Conservation and Recovery
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Guide: Proper Disposal and Handling of 2-
Chloro-5-aminophenol[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042359#2-chloro-5-aminophenol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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